Cas no 2013116-56-6 (1-(5-methylthiophen-3-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(5-methylthiophen-3-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2013116-56-6
• MF: C₉H₁₁ClO₂S₂
• MW: 250.765439271927
• CID: 6034180
• PubChem ID: 165496881
• Update Time: 2025-06-14

1-(5-methylthiophen-3-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylthiophen-3-yl)methylcyclopropane-1-sulfonyl chloride
• EN300-1143282
• 1-[(5-methylthiophen-3-yl)methyl]cyclopropane-1-sulfonyl chloride
• 2013116-56-6

• Inchi： 1S/C9H11ClO2S2/c1-7-4-8(6-13-7)5-9(2-3-9)14(10,11)12/h4,6H,2-3,5H2,1H3
• InChI Key： NOPDUNUMSIOXGE-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2=CSC(C)=C2)CC1)(=O)=O

Computed Properties

• Exact Mass: 249.9888996g/mol
• Monoisotopic Mass: 249.9888996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.8Ų

Additional information on 1-(5-methylthiophen-3-yl)methylcyclopropane-1-sulfonyl chloride

Research Briefing on 1-(5-methylthiophen-3-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 2013116-56-6)

In recent years, the compound 1-(5-methylthiophen-3-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 2013116-56-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Its unique structural features, including the cyclopropane ring and thiophene moiety, make it a versatile building block for drug discovery and development.

Recent studies have focused on the application of 1-(5-methylthiophen-3-yl)methylcyclopropane-1-sulfonyl chloride in the synthesis of sulfonamide-based inhibitors. Sulfonamides are a well-known class of compounds with broad pharmacological activities, including antibacterial, antiviral, and anticancer properties. The incorporation of the thiophene and cyclopropane rings into the sulfonamide scaffold has been shown to enhance binding affinity and selectivity toward specific biological targets, such as carbonic anhydrases and proteases.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound in the development of novel carbonic anhydrase IX (CA IX) inhibitors. CA IX is a well-established target for anticancer therapy due to its overexpression in hypoxic tumor environments. The researchers demonstrated that derivatives of 1-(5-methylthiophen-3-yl)methylcyclopropane-1-sulfonyl chloride exhibited potent inhibitory activity against CA IX, with IC50 values in the low nanomolar range. These findings highlight the potential of this compound as a lead structure for the design of next-generation anticancer agents.

In addition to its role in drug discovery, 1-(5-methylthiophen-3-yl)methylcyclopropane-1-sulfonyl chloride has also been investigated for its utility in chemical biology probes. A recent study in ACS Chemical Biology (2022) reported the development of activity-based probes (ABPs) incorporating this sulfonyl chloride moiety. These probes were used to profile the activity of serine hydrolases in complex biological samples, providing valuable insights into enzyme function and dynamics in disease states.

The synthetic accessibility of 1-(5-methylthiophen-3-yl)methylcyclopropane-1-sulfonyl chloride further enhances its appeal as a research tool. Several optimized synthetic routes have been reported, including a one-pot procedure that yields high purity product with minimal byproducts. These advancements have facilitated its widespread adoption in both academic and industrial research settings.

Looking ahead, the continued exploration of 1-(5-methylthiophen-3-yl)methylcyclopropane-1-sulfonyl chloride is expected to yield new discoveries in drug development and chemical biology. Its unique structural properties and demonstrated biological activities position it as a valuable asset in the quest for novel therapeutic agents and research tools. Future studies may focus on expanding its applications to other target classes and exploring its potential in combination therapies.